Cas no 127929-98-0 (2-Methylfuran-3-carboximidamide Hydrochloride)

• Product Name: 2-Methylfuran-3-carboximidamide Hydrochloride
• CAS No: 127929-98-0
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD09260733
• CID: 103064
• PubChem ID: 42614747
• Update Time: 2025-06-08

2-Methylfuran-3-carboximidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboximidamide,2-methyl-, hydrochloride (1:1)
• 2-Methyl-furan-3-carboxamidine HCl
• 2‐METHYL‐FURAN‐3‐CARBOXAMIDINE HCL
• 2-methylfuran-3-carboximidamide,hydrochloride
• 2-methylfuran-3-carboxamidine hydrochloride
• 2-methylfuran-3-carboximidamide hydrochloride
• MFCD09260733
• 2-Methylfuran-3-carboximidamide--hydrogen chloride (1/1)
• EN300-138301
• 2-METHYL-FURAN-3-CARBOXAMIDINE HYDROCHLORIDE
• CFA92998
• 127929-98-0
• 2-methylfuran-3-carboximidamidehydrochloride
• Z1198218315
• AKOS006329930
• 2-methylfuran-3-carboximidamide;hydrochloride
• DTXSID90655200
• 2-Methylfuran-3-carboximidamide Hydrochloride

• MDL： MFCD09260733
• Inchi： 1S/C6H8N2O.ClH/c1-4-5(6(7)8)2-3-9-4;/h2-3H,1H3,(H3,7,8);1H
• InChI Key： QEMGXXCZAPLHKH-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(C(=N)N)=C1C

Computed Properties

• Exact Mass: 160.04047
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 63.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Methylfuran-3-carboximidamide Hydrochloride

Introduction to 2-Methylfuran-3-carboximidamide Hydrochloride (CAS No. 127929-98-0)

2-Methylfuran-3-carboximidamide Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 127929-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidamide class, characterized by its unique structural framework that includes a furan ring substituted with a methyl group at the 2-position and a carboximidamide moiety at the 3-position. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The structural features of 2-Methylfuran-3-carboximidamide Hydrochloride contribute to its potential biological activity. The presence of the furan ring, a five-membered heterocyclic aromatic structure, imparts electronic and steric properties that can influence interactions with biological targets. The carboximidamide functional group introduces a polar and potentially hydrogen-bonding capability, which is often exploited in the design of bioactive molecules. These characteristics make it an intriguing subject for studying mechanisms of action and therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazole derivatives and their analogs. 2-Methylfuran-3-carboximidamide Hydrochloride represents a novel scaffold that may exhibit distinct interactions compared to more conventional compounds. Preliminary studies have suggested that this compound may possess modulatory effects on certain enzymatic pathways, particularly those involved in inflammation and immune responses. These findings align with the broader trend in medicinal chemistry toward identifying small molecules that can modulate complex biological systems.

The synthesis of 2-Methylfuran-3-carboximidamide Hydrochloride involves multi-step organic transformations, including condensation reactions, cyclization processes, and salt formation. The precise synthetic route is critical to ensuring high yield and purity, which are essential for subsequent pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and confirm its identity.

One of the most compelling aspects of 2-Methylfuran-3-carboximidamide Hydrochloride is its potential application in addressing unmet medical needs. Current research is focused on understanding how this compound interacts with specific biological targets, such as kinases or transcription factors, which are often implicated in diseases like cancer and autoimmune disorders. By elucidating its mechanism of action, scientists hope to identify new therapeutic strategies that leverage its unique chemical properties.

The development of novel pharmaceutical agents requires rigorous testing to assess their safety and efficacy. 2-Methylfuran-3-carboximidamide Hydrochloride is currently undergoing preclinical studies to evaluate its pharmacokinetic profile, toxicity margins, and potential side effects. These studies are essential for determining whether it can progress to clinical trials in humans. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing such compounds through the drug development pipeline.

The role of computational chemistry has become increasingly important in the optimization of lead compounds like 2-Methylfuran-3-carboximidamide Hydrochloride. Molecular modeling techniques can predict how this compound might bind to biological targets at the atomic level, providing insights into its potential efficacy and selectivity. Such simulations help guide synthetic modifications aimed at improving potency while minimizing off-target effects.

Another area of interest is the exploration of 2-Methylfuran-3-carboximidamide Hydrochloride as a tool compound for research purposes. Its unique structural features make it a valuable scaffold for designing libraries of derivatives with tailored biological activities. This approach allows researchers to systematically probe different chemical modifications and their impact on pharmacological properties.

The future prospects for 2-Methylfuran-3-carboximidamide Hydrochloride are promising, given its innovative structure and potential therapeutic applications. As research continues to uncover new biological pathways and targets, compounds like this one may play a significant role in developing next-generation treatments for various diseases.